Cas no 190190-49-9 (Boc-(R)-3-amino-4-(1-naphthyl)-butyric Acid)

Boc-(R)-3-amino-4-(1-naphthyl)-butyric Acid Properties

Names and Identifiers

• 1-Naphthalenebutanoicacid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-,(bR)-
• (R)-3-(Boc-amino)-4-(1-naphthyl)butyric acid
• Boc-(R)-3-Amino-4-(1-Naphenyl)Butanoic Acid
• 1-Naphthalenebutanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-, (βR)-
• BOC-(R)-3-AMINO-4-(1-NAPHTHYL)BUTANOIC ACID
• Boc-(R)-3-Amino-4-(1-naphthyl)butyricacid
• BOC-D-ALA(1-NAPH)-(C*CH2)OH
• Boc-D-b-HoAla(1-naphthyl)-OH
• RARECHEM AK PT B050
• Boc-D-β-Homo-1-Nal
• (betaR)-beta-[[(tert-Butoxy)carbonyl]amino]-1-naphthalenebutanoic acid
• Boc-D-β-HoAla(1-Naphthyl)-OH
• BOC-D-BETA-HOALA(1-NAPHTHYL)-OH
• BOC-(1-NAPHTHYL)-D-BETA-HOMOALANINE
• BOC-(R)-3-AMINO-4-(1-NAPHTHYL)-BUTYRIC ACID
• (betaR)-beta-[[(1,1-Dimethylethoxy)carbonyl]amino]-1-naphthalenebutanoic acid
• DTXSID201151498
• (R)-3-((tert-butoxycarbonyl)amino)-4-(naphthalen-1-yl)butanoic acid
• AC-22116
• 1-Naphthalenebutanoicacid,b-[[(1,1-dimethylethoxy)carbonyl]amino]-,(br)-
• (R)-3-(tert-butoxycarbonylamino)-4-(naphthalen-1-yl)butanoic acid
• 190190-49-9
• Boc-D-beta-HomoAla(1-naphthyl)-OH
• AKOS025401553
• EN300-7379416
• CS-W011967
• A813398
• boc-(r)-3-amino-4-(1-naphthyl)butyric acid
• (3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-naphthalen-1-ylbutanoic acid
• PS-12044
• Boc-(1-naphthyl)-D- beta -homoalanine
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-(naphthalen-1-yl)butanoic acid
• 1-Naphthalenebutanoic acid, beta-[[(1,1-dimethylethoxy)carbonyl]amino]-, (betaR)-
• MFCD01076281
• (R)-b-(Boc-amino)-1-naphthalenebutanoic acid
• Boc-(R)-3-Amino-4-(1-naphenyl)butanoicacid
• (I(2)R)-I(2)-[[(1,1-Dimethylethoxy)carbonyl]amino]-1-naphthalenebutanoic acid
• (3R)-3-[(tert-butoxycarbonyl)amino]-4-(naphthalen-1-yl)butanoic acid
• +Expand

• MDL： MFCD01076281
• InChIKey： JXDXPRAUFACOHG-OAHLLOKOSA-N
• Inchi： InChI=1S/C19H23NO4/c1-19(2,3)24-18(23)20-15(12-17(21)22)11-14-9-6-8-13-7-4-5-10-16(13)14/h4-10,15H,11-12H2,1-3H3,(H,20,23)(H,21,22)/t15-/m1/s1
• SMILES： CC(C)(OC(N[C@@H](CC(O)=O)CC1=CC=CC2=CC=CC=C21)=O)C

Computed Properties

• Exact Mass: 329.16300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 329.163
• Heavy Atom Count: 24
• Complexity: 443
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• LogP: 4.14120
• PSA: 75.63000
• Refractive Index: 1.579
• Boiling Point: 527.9 oC at 760 mmHg
• Melting Point: No data available
• Flash Point: 273.1 oC
• Color/Form: No data available
• Density: 1.179